Cas no 1602397-15-8 (3-(3-methylfuran-2-yl)-2-oxopropanoic acid)

• Product Name: 3-(3-methylfuran-2-yl)-2-oxopropanoic acid
• CAS No: 1602397-15-8
• MF: C₈H₈O₄
• MW: 168.146722793579
• CID: 6257982
• PubChem ID: 116215760
• Update Time: 2025-05-23

3-(3-methylfuran-2-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylfuran-2-yl)-2-oxopropanoic acid
• EN300-1848135
• 1602397-15-8

• Inchi： 1S/C8H8O4/c1-5-2-3-12-7(5)4-6(9)8(10)11/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： XTKQEGGNXJQRFT-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1CC(C(=O)O)=O

Computed Properties

• Exact Mass: 168.04225873g/mol
• Monoisotopic Mass: 168.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-(3-methylfuran-2-yl)-2-oxopropanoic acid

3-(3-Methylfuran-2-yl)-2-Oxopropanoic Acid: A Comprehensive Overview

3-(3-Methylfuran-2-yl)-2-Oxopropanoic Acid, identified by the CAS number 1602397-15-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and as a building block in organic synthesis. The molecule consists of a 3-methylfuran ring fused with a 2-oxopropanoic acid group, creating a structure that exhibits both aromatic and carboxylic acid functionalities.

The synthesis of 3-(3-Methylfuran-2-yl)-2-Oxopropanoic Acid involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent oxidation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of the process. Researchers have also explored alternative routes, such as biocatalytic approaches, to produce this compound, which aligns with the growing trend toward sustainable chemistry practices.

In terms of applications, 3-(3-Methylfuran-2-yl)-2-Oxopropanoic Acid has shown promise in the pharmaceutical industry. Its structure allows for various functional group modifications, making it a versatile starting material for drug discovery programs. For instance, derivatives of this compound have been investigated for their potential as anti-inflammatory agents and as inhibitors of certain enzyme pathways associated with neurodegenerative diseases. The compound's ability to modulate cellular signaling pathways makes it a valuable tool in preclinical studies.

Recent studies have also highlighted the potential of 3-(3-Methylfuran-2-yl)-2-Oxopropanoic Acid in materials science. Its aromatic ring system and carboxylic acid functionality can be exploited to create novel materials with tailored properties, such as high thermal stability or enhanced electrical conductivity. These findings underscore the compound's versatility across multiple disciplines.

The pharmacokinetic profile of 3-(3-Methylfuran-2-yl)-2-Oxopropanoic Acid has been extensively studied, revealing favorable absorption and distribution characteristics. However, further research is needed to fully understand its metabolic pathways and bioavailability in different biological systems. Collaborative efforts between chemists and pharmacologists are ongoing to optimize the compound's pharmacokinetic properties for therapeutic applications.

In conclusion, 3-(3-Methylfuran-2-yl)-2-Oxopropanoic Acid, CAS No. 1602397-15-8, stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with advancements in synthetic methodologies and application-driven research, positions it as a key player in both academic and industrial settings. As research continues to uncover new potentials for this compound, its role in shaping future innovations in medicine and materials science is expected to grow significantly.